3-Hydroperoxy-3-methylphthalide
Description
3-Hydroperoxy-3-methylphthalide (3-HMP) is a hydroperoxy-substituted cyclic derivative of acetylsalicylic acid (ASA) with the molecular formula C₉H₈O₄. Synthesized by Killackey et al., it was studied for its pharmacological properties, particularly its inhibitory effects on human platelet phosphodiesterase (PDE) enzymes . Structurally, 3-HMP features a phthalide backbone with a hydroperoxy (-OOH) and methyl (-CH₃) group at the 3-position, distinguishing it from other benzoic acid derivatives.
Properties
CAS No. |
90094-81-8 |
|---|---|
Molecular Formula |
C9H8O4 |
Molecular Weight |
180.16 g/mol |
IUPAC Name |
3-hydroperoxy-3-methyl-2-benzofuran-1-one |
InChI |
InChI=1S/C9H8O4/c1-9(13-11)7-5-3-2-4-6(7)8(10)12-9/h2-5,11H,1H3 |
InChI Key |
UFQRCNSLWOCOQC-UHFFFAOYSA-N |
SMILES |
CC1(C2=CC=CC=C2C(=O)O1)OO |
Canonical SMILES |
CC1(C2=CC=CC=C2C(=O)O1)OO |
Synonyms |
3-HMP 3-hydroperoxy-3-methylphthalide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Related Compounds
Structural Analogues
The following compounds share structural similarities with 3-HMP but differ in substituents and pharmacological profiles:
| Compound | Substituents (Position 3) | Molecular Formula | Key Structural Differences |
|---|---|---|---|
| 3-HMP | Hydroperoxy (-OOH), methyl | C₉H₈O₄ | Reactive hydroperoxy group enhances oxidative potential |
| 3-Methylphthalide (3-MP) | Methyl (-CH₃) | C₉H₈O₃ | Lacks hydroperoxy group; simpler oxidation profile |
| 3-Methoxyphthalide | Methoxy (-OCH₃) | C₉H₈O₃ | Ether linkage reduces reactivity compared to -OOH |
| 2-Acetylbenzoic Acid (ABA) | Acetyl (-COCH₃) | C₉H₈O₃ | Open-chain structure with acetyl substitution |
Pharmacological Activity
Studies comparing 3-HMP with analogues highlight distinct biological effects:
- 3-MP: Exhibited dose-dependent PDE inhibition, suggesting stronger activity than 3-HMP in initial assays . ABA: Tested alongside 3-HMP but lacked significant inhibitory effects in the same studies . 3-Methoxyphthalide: No direct PDE inhibition data is available, but its methoxy group likely reduces oxidative interactions critical for enzyme modulation .
- In contrast, 3-MP and 3-methoxyphthalide are more stable due to non-oxidative substituents .
Metabolic and Toxicological Profiles
- 3-Methoxyphthalide : Predicted to undergo demethylation or glucuronidation, though specific metabolic studies are lacking .
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